Cas no 2098109-60-3 (4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2098109-60-3
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5045020
• Update Time: 2025-05-21

4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-(pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine
• 4-[1-(pyrrolidin-2-ylmethyl)pyrazol-3-yl]pyridine
• 4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine

• Inchi： 1S/C13H16N4/c1-2-12(15-6-1)10-17-9-5-13(16-17)11-3-7-14-8-4-11/h3-5,7-9,12,15H,1-2,6,10H2
• InChI Key： PGJDOVBSGXOADK-UHFFFAOYSA-N
• SMILES： N1CCCC1CN1C=CC(C2C=CN=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.9
• Topological Polar Surface Area: 42.7

Additional information on 4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine

4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine: A Comprehensive Overview

The compound 4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine, identified by the CAS number 2098109-60-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is known for its stability and versatility in organic synthesis. The integration of a pyrrolidine substituent further enhances its chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the pyridine ring in this compound adds electronic diversity, enabling it to participate in various π-interactions and hydrogen bonding networks. This makes it an ideal candidate for exploring new therapeutic agents targeting complex biological systems.

The synthesis of 4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine involves a multi-step process that combines principles from organic chemistry, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods ensure high yields and excellent regioselectivity, which are critical for producing pure samples suitable for advanced characterization techniques such as NMR spectroscopy and X-ray crystallography.

In terms of applications, this compound has shown promise in the field of material science as well. Its unique electronic structure makes it a potential candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. Researchers have also explored its role as a building block for constructing more complex molecular frameworks, including macrocycles and supramolecular assemblies.

From an environmental perspective, the synthesis and handling of CAS 2098109-60-3 are conducted under strict safety protocols to minimize any adverse impact on human health or the environment. Its stability under standard storage conditions further ensures its suitability for long-term research projects.

In conclusion, 4-(1-(Pyrrolidin-2-ylmethyl)-1H-pyrazol-3-yl)pyridine represents a significant advancement in the field of heterocyclic chemistry. Its versatile structure, combined with cutting-edge synthetic methodologies and applications across multiple disciplines, positions it as a key compound for future scientific exploration.